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Introduction

OM-1700 is a novel, potent, and selective small-molecule inhibitor of Tankyrase-1 (TNKS1) and
Tankyrase-2 (TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family of
enzymes. By targeting the adenosine binding pocket of tankyrases, OM-1700 prevents the
poly-ADP-ribosylation (PARsylation) of AXIN proteins. This inhibition leads to the stabilization of
the B-catenin destruction complex, thereby suppressing the Wnt/3-catenin signaling pathway.
Aberrant activation of this pathway is a critical driver in various cancers, particularly colorectal
cancer. OM-1700 has demonstrated anti-proliferative activity in preclinical models of colon
cancer and serves as a valuable research tool for studying the therapeutic potential of
tankyrase inhibition.[1][2][3][4]

These application notes provide detailed protocols for the in vitro and in vivo use of OM-1700
for researchers, scientists, and drug development professionals.

Data Presentation
In Vitro Activity of OM-1700
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Parameter Target/Cell Line Value Reference
IC50 Tankyrase-1 (TNKS1) 127 nM [21[4]
Tankyrase-2 (TNKS2) 14 nM [2][4]

GI50 COLO 320DM (Colon 650 nM 214]

Cancer)

IC50: Half-maximal inhibitory concentration. G150: Half-maximal growth inhibition

concentration.

Signaling Pathway

The following diagram illustrates the mechanism of action of OM-1700 in the Wnt/[3-catenin

signaling pathway.
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Mechanism of OM-1700 in the Wnt/3-catenin signaling pathway.

Experimental Protocols

In Vitro Assays

1. Cell Culture and Maintenance

¢ Cell Lines: COLO 320DM (human colon adenocarcinoma) is a recommended cell line with

an activated Wnt/B-catenin pathway suitable for evaluating OM-1700.
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e Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin-Streptomycin.

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

e Subculture: Passage cells at 80-90% confluency.

2. Cell Proliferation Assay (MTS Assay)

This protocol is to determine the G150 of OM-1700.

Seed COLO 320DM cells Allow cells to adhere Treat with serial dilutions Incubate and measure
( in 96-well plates (24 hours) of OM-1700 anubate for5 daysHAdd MTS reagem)—b( absorbance )—V(Calcula(e GISO)

Click to download full resolution via product page

Workflow for the MTS cell proliferation assay.

e Procedure:

o Seed COLO 320DM cells in 96-well plates at an appropriate density.

o After 24 hours, treat the cells with a serial dilution of OM-1700 (e.g., from 1 nM to 10 uM).
Include a vehicle control (DMSO).

o Incubate the plates for 5 days.
o Add MTS reagent to each well according to the manufacturer's protocol.
o Incubate for 1-4 hours and measure the absorbance at 490 nm.

o Calculate the GI50 value by plotting the percentage of growth inhibition against the log
concentration of OM-1700.

3. Wnt/3-catenin Signaling Reporter Assay (TCF/LEF Luciferase Assay)

This assay quantifies the activity of the Wnt/p-catenin signaling pathway.
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e Procedure:

o Co-transfect HEK293 cells with a TCF/LEF firefly luciferase reporter plasmid and a Renilla
luciferase control plasmid.

o After 24 hours, treat the cells with OM-1700 at various concentrations.

o After another 24-48 hours, lyse the cells and measure both firefly and Renilla luciferase

activities using a dual-luciferase assay system.

o Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the
relative TCF/LEF reporter activity.

In Vivo Administration

1. Formulation for Oral Administration in Mice

As OM-1700 is a preclinical compound, a specific in vivo dosage and administration protocol
has not been published. The following is a representative protocol based on studies with similar
tankyrase inhibitors in mouse xenograft models.[2]

e Vehicle Preparation: A common vehicle for oral gavage of small molecules is a suspension in
0.5% (w/v) methylcellulose and 0.2% (v/v) Tween-80 in sterile water.

o Slowly add 0.5 g of methylcellulose to 100 mL of sterile water while stirring vigorously.

o Add 0.2 mL of Tween-80 and continue to stir until a homogenous suspension is formed.
e OM-1700 Formulation:

o Weigh the required amount of OM-1700 powder.

o Suspend the powder in the prepared vehicle to the desired final concentration immediately
before administration.

2. Administration in a COLO 320DM Xenograft Mouse Model
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Workflow for a COLO 320DM xenograft mouse model study.

¢ Animal Model: Female immunodeficient mice (e.g., NOD-SCID or nude mice), 6-8 weeks old.

e Tumor Implantation: Subcutaneously inject 5 x 106 COLO 320DM cells in a 1:1 mixture of
PBS and Matrigel into the flank of each mouse.

e Treatment:

o Once tumors reach a volume of approximately 100-200 mm3, randomize the mice into
treatment and control groups.
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o Administer OM-1700 by oral gavage at a suggested dose range of 10-50 mg/kg, once or
twice daily. The optimal dose should be determined empirically.

o Administer the vehicle to the control group.
e Monitoring:

o Measure tumor volume with calipers 2-3 times per week.

o Monitor the body weight of the mice as an indicator of toxicity.
e Endpoint:

o Euthanize the mice when tumors reach the predetermined maximum size or at the end of
the study.

o Collect tumors for pharmacodynamic analysis, such as Western blotting for Axin2 levels to
confirm target engagement.

Safety Precautions

OM-1700 is a research chemical. Standard laboratory safety procedures should be followed
when handling this compound. This includes wearing personal protective equipment (PPE)
such as gloves, a lab coat, and safety glasses. Handle the compound in a well-ventilated area.
For further safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for OM-1700: A
Preclinical Tankyrase Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
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om-1700-a-preclinical-tankyrase-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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